Cas no 27180-89-8 (6-ethylhexahydro-6-(3-methoxyphenyl)<2H>azepin-2-one)

• Product Name: 6-ethylhexahydro-6-(3-methoxyphenyl)<2H>azepin-2-one
• CAS No: 27180-89-8
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• MDL: MFCD00277761
• CID: 4643054
• Update Time: 2025-10-29

6-ethylhexahydro-6-(3-methoxyphenyl)<2H>azepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 6-ethylhexahydro-6-(3-methoxyphenyl)-
• 6-ethylhexahydro-6-(3-methoxyphenyl)<2H>azepin-2-one
• 6-Ethyl-6-(3-methoxyphenyl)azepan-2-one

• MDL： MFCD00277761
• Inchi： 1S/C15H21NO2/c1-3-15(9-5-8-14(17)16-11-15)12-6-4-7-13(10-12)18-2/h4,6-7,10H,3,5,8-9,11H2,1-2H3,(H,16,17)
• InChI Key： DLLAYTSJCIEZBS-UHFFFAOYSA-N
• SMILES： N1CC(CC)(C2=CC=CC(OC)=C2)CCCC1=O

Additional information on 6-ethylhexahydro-6-(3-methoxyphenyl)<2H>azepin-2-one

Comprehensive Overview of 6-ethylhexahydro-6-(3-methoxyphenyl)<2H>azepin-2-one (CAS No. 27180-89-8): Properties, Applications, and Industry Insights

The compound 6-ethylhexahydro-6-(3-methoxyphenyl)<2H>azepin-2-one (CAS No. 27180-89-8) is a specialized organic molecule with a unique structural framework, combining a seven-membered azepine ring with ethyl and methoxyphenyl substituents. Its intricate architecture makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. This article delves into its molecular characteristics, potential applications, and relevance to current trends such as green chemistry, drug discovery, and bioactive intermediates.

From a structural perspective, 6-ethylhexahydro-6-(3-methoxyphenyl)<2H>azepin-2-one features a saturated azepin-2-one core, which is a lactam derivative. The presence of the 3-methoxyphenyl group introduces aromaticity and potential π-π stacking interactions, while the ethyl side chain enhances lipophilicity. These attributes are critical for its behavior in solubility, reactivity, and binding affinity—factors often explored in QSAR studies and molecular docking simulations.

In pharmaceutical contexts, this compound has garnered attention as a scaffold for neuroactive agents. Researchers are investigating its potential role in modulating neurotransmitter receptors, particularly due to its structural resemblance to tropane alkaloids. Recent publications highlight its utility in designing central nervous system (CNS) therapeutics, aligning with the growing demand for novel neurological disorder treatments. Keywords like "azepinone derivatives in medicine" and "CNS drug scaffolds" reflect rising search trends in this niche.

The compound’s synthetic versatility also aligns with sustainable chemistry initiatives. Modern protocols emphasize catalytic hydrogenation and microwave-assisted synthesis to optimize yield and reduce waste—a response to the industry’s shift toward eco-friendly manufacturing. Such methods are frequently queried in academic and industrial forums, underscoring the importance of process optimization in organic synthesis.

Beyond pharmaceuticals, 6-ethylhexahydro-6-(3-methoxyphenyl)<2H>azepin-2-one may serve as a precursor for functional materials. Its rigid yet tunable structure could contribute to liquid crystal or polymeric matrix development, areas gaining traction in advanced material science. Searches for "heterocyclic compounds in materials" and "azepinone applications" have surged, reflecting cross-disciplinary interest.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques central to structural elucidation. These methods are pivotal for quality control in commercial production, a topic often explored in analytical chemistry discussions. Users frequently search for "CAS 27180-89-8 spectral data", indicating a need for accessible reference materials.

In summary, 6-ethylhexahydro-6-(3-methoxyphenyl)<2H>azepin-2-one represents a multifaceted compound with broad scientific appeal. Its intersections with drug development, green synthesis, and material innovation position it as a valuable subject for ongoing research. By addressing trending queries and leveraging SEO-friendly terminology, this overview aims to bridge technical depth with reader engagement.